Cas no 81746-16-9 (1-Piperazinecarboxamidine, 4-(1-naphthylmethyl)-)

• Product Name: 1-Piperazinecarboxamidine, 4-(1-naphthylmethyl)-
• CAS No: 81746-16-9
• MF: C₁₆H₂₀N₄
• MW: 268.356802940369
• CID: 987076
• PubChem ID: 3067594
• Update Time: 2025-04-20

1-Piperazinecarboxamidine, 4-(1-naphthylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamidine, 4-(1-naphthylmethyl)-
• 4-(naphthalen-1-ylmethyl)piperazine-1-carboximidamide
• 1-Piperazinecarboximidamide, 4-(1-naphthalenylmethyl)-
• 4-(1-Naphthylmethyl)-1-piperazinecarboxamidine
• 4-(1-Naphthylmethyl)-1-piperazinecarboximidamide
• DTXSID60231338
• 81746-16-9

• Inchi： 1S/C16H20N4/c17-16(18)20-10-8-19(9-11-20)12-14-6-3-5-13-4-1-2-7-15(13)14/h1-7H,8-12H2,(H3,17,18)
• InChI Key： SIHPNJPVHRGBAY-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC3C=CC=CC2=3)CCN(C(=N)N)CC1

Computed Properties

• Exact Mass: 268.16879665g/mol
• Monoisotopic Mass: 268.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.4Ų